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Compound of Interest

Compound Name: NOC 18

Cat. No.: B8811787

For Researchers, Scientists, and Drug Development Professionals

Introduction

NOC 18, also known as DETA NONOate, is a diazeniumdiolate-based nitric oxide (NO) donor
that releases NO spontaneously under physiological conditions.[1] Its long half-life makes it a
valuable tool for in vitro and in vivo studies requiring sustained NO release.[2] Understanding
the solubility and stability of NOC 18 in various solvents is critical for accurate and reproducible
experimental design. These application notes provide detailed information on the solubility of
NOC 18 and protocols for its preparation and handling.

Physicochemical Properties

Property Value Reference

] 1-Hydroxy-2-ox0-3,3-bis(2-
Chemical Name _ _ [3]
aminoethyl)-1-triazene

Synonyms DETA NONOate, DETA/NO [2]
CAS Number 146724-94-9 [3]
Molecular Formula CaH13N502 [3]
Molecular Weight 163.18 g/mol [3]
Appearance White to off-white solid [4]
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Solubility Data

The solubility of NOC 18 is highly dependent on the solvent and pH. Alkaline solutions are

recommended for preparing stable stock solutions.

Solvent Solubility Temperature Notes Reference
Solutions are
unstable and
Phosphate-
) - should be
Buffered Saline 100 mg/mL Not Specified
prepared
(PBS),pH 7.4 _ _
immediately
before use.
Solutions are
unstable and
Soluble (>20 N should be
Water Not Specified [4]
mg/mL) prepared
immediately
before use.
10 mM Sodium Recommended
Hydroxide Soluble Not Specified for stock solution
(NaOH) preparation.
0.1 M Sodium Used to prepare Recommended
Hydroxide 10-50 mM stock Not Specified for stable stock [3][5]
(NaOH) solutions solutions.
Dimethyl <1 mg/mL Not a suitable
Sulfoxide (insoluble or Not Specified solvent for NOC [6]
(DMSO) slightly soluble) 18.
No quantitative
Ethanol - -

data available

Stability

o Alkaline Stock Solutions (e.g., in 0.1 M NaOH): These solutions are relatively stable but

should be prepared fresh and used within one day. They degrade by approximately 5% per
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day, even when stored at -20°C.[3][5] For short-term storage, aliquoting and freezing at
-20°C is recommended, with a stability of up to 24 hours.[2]

e Aqueous and PBS Solutions: Solutions of NOC 18 in water or PBS (pH 7.4) are unstable and
should be prepared immediately before use.[2] The release of nitric oxide begins as soon as
NOC 18 is dissolved in a neutral pH solution.[3][5]

Experimental Protocols

Protocol 1: Preparation of a 10 mM NOC 18 Stock
Solution in 0.1 M NaOH

This protocol is suitable for preparing a stable stock solution for subsequent dilution in cell
culture media or buffer.

Materials:

e NOC 18 solid

0.1 M Sodium Hydroxide (NaOH), sterile

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

Weigh out the required amount of NOC 18 solid in a sterile tube. For 1 mL of a 10 mM
solution, weigh 1.63 mg of NOC 18.

Add the appropriate volume of 0.1 M NaOH to the tube.

Vortex thoroughly until the solid is completely dissolved.

Keep the stock solution on ice for immediate use.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.dojindo.com/products/N379/
https://www.amerigoscientific.com/noc-18-item-108242.html
https://www.merckmillipore.com/INTL/en/product/NOC-18-CAS-146724-94-9-Calbiochem,EMD_BIO-487957
https://www.benchchem.com/product/b8811787?utm_src=pdf-body
https://www.merckmillipore.com/INTL/en/product/NOC-18-CAS-146724-94-9-Calbiochem,EMD_BIO-487957
https://www.benchchem.com/product/b8811787?utm_src=pdf-body
https://www.dojindo.com/products/N379/
https://www.amerigoscientific.com/noc-18-item-108242.html
https://www.benchchem.com/product/b8811787?utm_src=pdf-body
https://www.benchchem.com/product/b8811787?utm_src=pdf-body
https://www.benchchem.com/product/b8811787?utm_src=pdf-body
https://www.benchchem.com/product/b8811787?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8811787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o For storage, aliquot the solution into smaller volumes and freeze at -20°C. Use within 24
hours.[2]

Protocol 2: Application of NOC 18 to a Sample Solution
(e.g., Cell Culture)

This protocol describes the dilution of the alkaline stock solution into a physiological buffer or
cell culture medium.

Procedure:

Prepare a 10 mM NOC 18 stock solution in 0.1 M NaOH as described in Protocol 1.

e Add the desired volume of the NOC 18 stock solution to the sample solution (e.g., cell
culture medium, PBS).

e To maintain the pH of the sample solution, the volume of the NOC stock solution should not
exceed 1/50th of the sample volume.[3][5]

o Ensure the sample solution has sufficient buffering capacity.

« Nitric oxide release will begin immediately upon addition of the NOC 18 stock solution to the
neutral pH environment.[3][5]

Visualizations
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Experimental Workflow: NOC 18 Solution Preparation and Application
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Caption: Workflow for preparing and applying a NOC 18 solution.
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Nitric Oxide Release from NOC 18
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Caption: Simplified pathway of nitric oxide release from NOC 18.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: NOC 18 Solubility].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8811787#noc-18-solubility-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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